Cas no 121219-20-3 (2,3-Difluoro-4-(n-hexyloxy)phenylboronic acid)

• Product Name: 2,3-Difluoro-4-(n-hexyloxy)phenylboronic acid
• CAS No: 121219-20-3
• MF: C₁₂H₁₇BF₂O₃
• MW: 258.069391012192
• MDL: MFCD06656273
• CID: 827768
• PubChem ID: 2763237
• Update Time: 2025-06-15

2,3-Difluoro-4-(n-hexyloxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-DIFLUORO-4-(N-HEXYLOXY)PHENYLBORONIC ACID
• (2,3-difluoro-4-hexoxyphenyl)boronic acid
• 2,3-difluoro-4-(hexyloxy)phenylboronic acid
• 2,3-Difluoro-4-hexyloxybenzeneboronic acid
• DB-010297
• DTXSID80376831
• (2,3-difluoro-4-hexoxy-phenyl)boronic Acid
• SCHEMBL2510510
• BS-26473
• 2,3-Difluoro-4-hexyloxyphenylboronicacid
• E89997
• MFCD06656273
• CS-0175910
• AKOS015854243
• (2,3-Difluoro-4-(hexyloxy)phenyl)boronic acid
• 121219-20-3
• AB25505
• 2,3-Difluoro-4-(n-hexyloxy)phenylboronic acid

• MDL： MFCD06656273
• Inchi： 1S/C12H17BF2O3/c1-2-3-4-5-8-18-10-7-6-9(13(16)17)11(14)12(10)15/h6-7,16-17H,2-5,8H2,1H3
• InChI Key： RCHOIHOUIPPIJY-UHFFFAOYSA-N
• SMILES： FC1C(=C(B(O)O)C=CC=1OCCCCCC)F

Computed Properties

• Exact Mass: 258.12400
• Monoisotopic Mass: 258.1238809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69000
• LogP: 1.60370

2,3-Difluoro-4-(n-hexyloxy)phenylboronic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2,3-Difluoro-4-(n-hexyloxy)phenylboronic acid

Comprehensive Overview of 2,3-Difluoro-4-(n-hexyloxy)phenylboronic acid (CAS No. 121219-20-3)

2,3-Difluoro-4-(n-hexyloxy)phenylboronic acid (CAS No. 121219-20-3) is a highly specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic acids, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. The presence of both fluoro substituents and a hexyloxy chain enhances its reactivity and solubility, making it a versatile building block for designing complex molecules.

The unique structural features of 2,3-Difluoro-4-(n-hexyloxy)phenylboronic acid contribute to its growing demand in drug discovery. Researchers frequently search for "boronic acid applications in medicine" or "fluoroarylboronic acid synthesis," reflecting its relevance in developing enzyme inhibitors and bioconjugation probes. Its hexyloxy group improves lipid solubility, a critical factor in optimizing drug delivery systems, aligning with trends in "lipophilic drug design" and "targeted therapeutics."

In material science, this compound is explored for its potential in organic electronics and supramolecular chemistry. Searches like "boronic acid MOFs" (metal-organic frameworks) or "fluorescent sensors using arylboronates" highlight its role in developing advanced materials. The electron-withdrawing fluoro groups fine-tune its electronic properties, making it valuable for OLEDs and photocatalysts.

Synthetic protocols for CAS No. 121219-20-3 often involve palladium-catalyzed borylation or direct functionalization of fluorinated precursors. Queries such as "how to purify arylboronic acids" or "stability of hexyloxy-substituted boronic esters" underscore practical challenges addressed in recent literature. Proper handling under inert conditions is essential due to the hydrolytic sensitivity of the boronic acid moiety.

Environmental and regulatory considerations are increasingly prominent. While 2,3-Difluoro-4-(n-hexyloxy)phenylboronic acid is not classified as hazardous, its lifecycle analysis aligns with "green chemistry metrics" and "sustainable synthetic routes." Innovations like "catalyst recycling in Suzuki couplings" or "biodegradable boron-containing polymers" resonate with industry priorities.

Future directions for this compound include precision medicine and smart materials. Emerging search terms like "boronic acids in CRISPR delivery" or "self-healing coatings with boronates" suggest expanding applications. Its CAS No. 121219-20-3 remains a key identifier for procurement and regulatory compliance, ensuring traceability in global supply chains.